molecular formula C22H29P B8063550 (3S)-3-(Diphenylphosphino)-p-menthane

(3S)-3-(Diphenylphosphino)-p-menthane

Cat. No.: B8063550
M. Wt: 324.4 g/mol
InChI Key: BEYDOEXXFGNVRZ-UDJZJCJKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S)-3-(Diphenylphosphino)-p-menthane is a chiral monoterpene-derived phosphine ligand featuring a p-menthane backbone (a hydrogenated limonene derivative) with a diphenylphosphino group at the 3S position . This compound is synthesized via the hydrogenation of limonene (a citrus by-product) followed by stereoselective introduction of the phosphine moiety. Its rigid, bicyclic structure and chirality make it suitable for asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenation and cross-coupling. The p-menthane backbone provides steric bulk and stereochemical control, while the diphenylphosphino group acts as an electron-donating ligand, enhancing metal coordination .

Properties

IUPAC Name

[(1S)-5-methyl-2-propan-2-ylcyclohexyl]-diphenylphosphane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H29P/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18?,21?,22-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEYDOEXXFGNVRZ-UDJZJCJKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(C(C1)P(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1CCC([C@H](C1)P(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H29P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Group Comparisons

p-Menthane Derivatives with Oxygenated Functional Groups

Compounds like thymol, menthol, and carvacrol are oxygenated p-menthane monoterpenes. Unlike (3S)-3-(Diphenylphosphino)-p-menthane, these lack phosphine groups and exhibit bioactivity (e.g., antifungal, antifeedant) due to phenol, alcohol, or ketone substituents . For example:

  • Thymol: A phenol derivative with strong termiticidal activity (LC₅₀ = 0.12 mg/mL) .
  • (-)-Menthol : An alcohol with moderate seed germination inhibition (IC₅₀ = 1.8 mM for Brassica rapa) .

Key Difference: The phosphine group in (3S)-3-(Diphenylphosphino)-p-menthane enables metal coordination, making it a catalyst ligand rather than a bioactive agent.

Phosphine-Containing Terpene Ligands

Few terpene-based phosphine ligands are reported in the literature. However, related compounds include:

  • NORPHOS ((S,S)- or (R,R)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene): A bicyclic bisphosphine ligand with a norbornene backbone. It shares the diphenylphosphino motif but lacks the p-menthane structure, offering different steric and electronic profiles .
  • TrippyPhos (1-(2-Di-t-butylphosphinophenyl)-3,5-diphenyl-1H-pyrazole): A pyrazole-based monophosphine with bulky t-butyl groups, enhancing steric hindrance in catalysis .

Key Difference: The p-menthane backbone in (3S)-3-(Diphenylphosphino)-p-menthane provides a unique chiral environment distinct from norbornene or pyrazole systems.

Electronic and Steric Properties

Compound Backbone Phosphine Group Chirality Electronic Effect Steric Bulk
(3S)-3-(Diphenylphosphino)-p-menthane p-Menthane Diphenylphosphino 3S Moderate donating High
NORPHOS Norbornene Bis(diphenylphosphino) S,S/R,R Strong donating Moderate
TrippyPhos Pyrazole Di-t-butylphosphino N/A Weak donating Very High
DTBPPS Propane sulfonate Di-t-butylphosphino N/A Weak donating Moderate

Analysis :

  • Electronic Effects: Diphenylphosphino groups are stronger donors than t-butylphosphino, favoring electron-rich metal centers.
  • Steric Effects: The p-menthane backbone imposes greater steric hindrance than norbornene but less than TrippyPhos’s pyrazole-t-butyl system.

Catalytic Performance

Limited direct data exists for (3S)-3-(Diphenylphosphino)-p-menthane, but comparisons can be inferred:

  • Hydrogenation Reactions: NORPHOS achieves >90% enantiomeric excess (ee) in ketone hydrogenation due to its rigid bisphosphine structure . (3S)-3-(Diphenylphosphino)-p-menthane is expected to show lower ee in similar reactions due to monodentate coordination.
  • Cross-Coupling : TrippyPhos’s bulky t-butyl groups improve stability in palladium-catalyzed couplings, whereas the p-menthane ligand may enhance selectivity in sterically demanding substrates .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.